Cas no 864941-43-5 (2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide)

• Product Name: 2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide
• CAS No: 864941-43-5
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 6611822
• PubChem ID: 3379662
• Update Time: 2025-05-24

2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide
• 864941-43-5
• SR-01000908608-1
• SR-01000908608
• F1358-0670
• AKOS024605407
• 2-[(4-methoxybenzoyl)amino]-N-methylthiophene-3-carboxamide

• Inchi： 1S/C14H14N2O3S/c1-15-13(18)11-7-8-20-14(11)16-12(17)9-3-5-10(19-2)6-4-9/h3-8H,1-2H3,(H,15,18)(H,16,17)
• InChI Key： CVYQBYAZVLHSCP-UHFFFAOYSA-N
• SMILES： S1C=CC(C(NC)=O)=C1NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 290.07251349g/mol
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide

Recent Advances in the Study of 2-(4-Methoxybenzamido)-N-methylthiophene-3-carboxamide (CAS: 864941-43-5)

2-(4-Methoxybenzamido)-N-methylthiophene-3-carboxamide (CAS: 864941-43-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carboxamide scaffold, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its potential applications in oncology, neurodegenerative diseases, and infectious diseases, making it a versatile candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a selective inhibitor of protein kinase C (PKC) isoforms. The research team utilized molecular docking and kinetic assays to elucidate the binding affinity of 2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide to PKCδ, revealing a Ki value of 12 nM. This high selectivity suggests potential therapeutic applications in cancers where PKCδ overexpression is implicated, such as glioblastoma and pancreatic cancer.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's role in modulating amyloid-beta aggregation, a hallmark of Alzheimer's disease. A collaborative study between academic and industrial researchers demonstrated that 2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide effectively reduces fibril formation by 65% at micromolar concentrations, as measured by thioflavin T fluorescence assays. These findings were further supported by transmission electron microscopy imaging, which showed a significant decrease in mature fibril structures.

The synthetic accessibility of 2-(4-methoxybenzamido)-N-methylthiophene-3-carboxamide has also been a focus of recent research. A novel three-step synthesis protocol was reported in Organic Process Research & Development, achieving an overall yield of 78% with excellent purity (>99.5%). This improved synthetic route addresses previous challenges in scalability and cost-effectiveness, paving the way for larger-scale production and preclinical evaluation.

Pharmacokinetic studies conducted in rodent models have revealed favorable absorption and distribution profiles for this compound. Oral bioavailability was measured at 42%, with a plasma half-life of 6.2 hours. Notably, the compound demonstrated excellent blood-brain barrier penetration, with brain-to-plasma ratios exceeding 0.8, making it particularly attractive for central nervous system targets.

Despite these promising findings, challenges remain in optimizing the selectivity profile and reducing off-target effects. Current structure-activity relationship (SAR) studies are exploring modifications to the methoxybenzamido moiety to enhance target specificity while maintaining the compound's favorable physicochemical properties. These ongoing efforts underscore the dynamic nature of research surrounding 864941-43-5 and its potential to yield novel therapeutic agents.